Cas no 430-99-9 (2-Fluoroacrylic acid)

• Product Name: 2-Fluoroacrylic acid
• CAS No: 430-99-9
• MF: C₃H₃FO₂
• MW: 90.053124666214
• MDL: MFCD03424474
• CID: 328533
• PubChem ID: 2782523
• Update Time: 2025-10-29

2-Fluoroacrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoroacrylic acid
• 2-?fluoro-2-?Propenoic acid
• 2-Fluoropropenoic acid
• 2-Propenoic acid,2-fluoro-
• alpha-Fluoroacrylic acid
• 2-fluoroprop-2-enoic Acid
• 2-Propenoic acid, fluoro-
• BEP1A791CI
• 2-fluoro-2-propenoic acid
• AK107642
• 2-fluoranylprop-2-enoic acid
• 2-Propenoic acid, 2-fluoro-
• fluoroacrylic acid
• alpha-fluoroacrylate
• C3H3FO2
• AMOT0161
• TYCFGHUTYSLISP-UHFFFAOYSA-N
• 2-Fluoroacrylic acid, sodium salt
• 5958AB
• PC4962
• FCH918093
• AM84938
• TR
• UNII-BEP1A791CI
• SY021247
• 430-99-9
• AKOS006230202
• 2-Fluoroprop-2-enoic Acid;2-Propenoic acid, 2-fluoro-
• MFCD03424474
• A826153
• DTXSID10902405
• .ALPHA.-FLUOROACRYLIC ACID
• EN300-104748
• CS-W005285
• 2-fluoroprop-2-enoic acid;2-Fluoroacrylic acid
• J-509509
• BCP31987
• AS-57293
• Q27274622
• 74893-46-2
• FT-0676569
• ZCA89346
• DA-28919
• 2-FLUOROACRYLICACID

• MDL： MFCD03424474
• Inchi： 1S/C3H3FO2/c1-2(4)3(5)6/h1H2,(H,5,6)
• InChI Key： TYCFGHUTYSLISP-UHFFFAOYSA-N
• SMILES： FC(=C)C(=O)O

Computed Properties

• Exact Mass: 90.01170
• Monoisotopic Mass: 90.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.7

Experimental Properties

• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 51.5-52 ºC
• Boiling Point: 181.3±10.0 ºC (760 Torr),
• Flash Point: 63.5±19.0 ºC,
• Refractive Index: 1.388
• Solubility: Soluble (673 g/l) (25 º C),
• PSA: 37.30000
• LogP: 0.55420

2-Fluoroacrylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Fluoroacrylic acid

2-Fluoroacrylic Acid (CAS No. 430-99-9): Properties, Applications, and Market Insights

2-Fluoroacrylic acid (CAS No. 430-99-9) is a fluorinated derivative of acrylic acid, characterized by the presence of a fluorine atom at the 2-position of the acrylic acid structure. This modification imparts unique chemical and physical properties, making it a valuable compound in various industrial and research applications. The fluoroacrylic acid derivatives are increasingly gaining attention due to their enhanced reactivity and stability compared to their non-fluorinated counterparts.

The molecular formula of 2-fluoroacrylic acid is C3H3FO2, with a molecular weight of 90.05 g/mol. Its fluorine-substituted acrylic acid structure contributes to its distinct properties, such as increased acidity and improved resistance to hydrolysis. These characteristics make it a preferred choice in the synthesis of specialty polymers and fine chemicals. Researchers and industries are exploring its potential in advanced material science, particularly in the development of high-performance fluoropolymers.

One of the key applications of 2-fluoroacrylic acid is in the production of fluorinated polymers, which are widely used in coatings, adhesives, and sealants. These polymers exhibit superior durability, chemical resistance, and thermal stability, making them ideal for demanding environments. For instance, fluoroacrylate-based coatings are employed in the automotive and aerospace industries to protect surfaces from corrosion and wear. The growing demand for lightweight and durable materials in these sectors is driving the interest in 2-fluoroacrylic acid derivatives.

In addition to polymer applications, 2-fluoroacrylic acid serves as a building block in organic synthesis. Its reactive double bond and fluorine substituent enable the creation of complex molecules with tailored properties. Pharmaceutical researchers are particularly interested in its potential for designing fluorinated drug candidates, as the introduction of fluorine atoms can enhance the bioavailability and metabolic stability of therapeutic compounds. This aligns with the current trend in drug discovery, where fluorine-containing molecules are increasingly prevalent.

The market for 2-fluoroacrylic acid is influenced by several factors, including advancements in fluorination techniques and the expanding applications of fluoropolymers. According to recent industry reports, the global demand for fluoro-based chemicals is expected to grow steadily, driven by their use in electronics, healthcare, and energy storage. Companies specializing in fine chemicals and specialty materials are actively investing in the development of fluorinated acrylic acids to meet this rising demand.

From an environmental perspective, the use of 2-fluoroacrylic acid and its derivatives is being scrutinized for potential ecological impacts. Regulatory bodies are emphasizing the need for sustainable production methods and safer alternatives. Researchers are exploring green chemistry approaches to minimize the environmental footprint of fluorinated compounds, such as catalytic fluorination and solvent-free synthesis. These efforts are crucial for ensuring the long-term viability of fluoroacrylic acid-based products in the market.

In conclusion, 2-fluoroacrylic acid (CAS No. 430-99-9) is a versatile and high-value compound with significant potential in multiple industries. Its unique properties, such as enhanced reactivity and stability, make it a key player in the development of advanced materials and pharmaceuticals. As the demand for fluorinated chemicals continues to rise, ongoing research and innovation will further expand its applications and address environmental concerns. For researchers and industry professionals, staying updated on the latest developments in fluoroacrylic acid technology is essential for leveraging its full potential.